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Compound of Interest

Compound Name: 6-iodohex-1-ene

Cat. No.: B3048985

Technical Guide: Physical Properties of 6-
lodohex-1-ene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 6-
iodohex-1-ene, specifically its boiling point and density. Due to a lack of readily available
experimentally determined data in peer-reviewed literature, this guide presents estimated
values and outlines the standardized methodologies for their experimental determination. This
information is crucial for researchers and professionals in drug development and other scientific
fields who require accurate physical data for reaction planning, process scale-up, and safety
assessments.

Core Physical Properties

The physical characteristics of 6-iodohex-1-ene are essential for its handling, application, and
the design of synthetic routes. Below is a summary of the available data.

Data Presentation

The following table summarizes the estimated physical properties of 6-iodohex-1-ene. It is
critical to note that these values are estimations and should be confirmed by experimental
analysis for any application requiring high precision.
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Physical Property Value Source
Boiling Point 151.64 °C (estimated) ChemicalBook
Density 1.4517 g/cm3 (rough estimate) ChemicalBook
Molecular Formula CeHa1al PubChem[1]
Molecular Weight 210.06 g/mol PubChem[1]

Experimental Protocols

For applications demanding precise data, the following standard experimental protocols are
recommended for the determination of the boiling point and density of 6-iodohex-1-ene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and reliable method for this determination is the distillation method.

Apparatus:

Round-bottom flask

« Distillation head (Claisen adapter)
e Condenser

e Thermometer

¢ Receiving flask

e Heating mantle

 Boiling chips

Procedure:

¢ Place a small volume of 6-iodohex-1-ene into the round-bottom flask, ensuring it is no more
than two-thirds full.
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e Add a few boiling chips to the flask to ensure smooth boiling.

o Assemble the distillation apparatus. The thermometer bulb should be positioned so that the
top of the bulb is level with the bottom of the side arm of the distillation head.

» Begin circulating cold water through the condenser.
o Gently heat the flask using the heating mantle.
o Observe the temperature as the liquid begins to boil and the vapor rises.

e The boiling point is the temperature at which the vapor and liquid are in equilibrium,
observed as a constant temperature on the thermometer as the liquid condenses and is
collected in the receiving flask. Record this stable temperature.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property. The most

straightforward method for determining the density of a liquid is by using a pycnometer or, for a

less precise but quicker measurement, a graduated cylinder and a balance.

Apparatus:

o Pycnometer (for high precision) or a graduated cylinder and beaker

e Analytical balance

Procedure using a Graduated Cylinder:

e Place an empty, dry beaker on the analytical balance and tare the mass.

e Using a graduated cylinder, carefully measure a specific volume of 6-iodohex-1-ene (e.g.,
10 mL).

o Transfer the measured volume of 6-iodohex-1-ene to the tared beaker.

o Record the mass of the liquid.

o Calculate the density using the formula: Density = Mass / Volume.
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Mandatory Visualization

The following diagram illustrates the conceptual relationship between the molecular structure of
6-iodohex-1-ene and its boiling point, emphasizing the role of intermolecular forces.

Caption: Factors influencing the boiling point of 6-iodohex-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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